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Compound of Interest

Compound Name: Syk-IN-1

L  Get Quote

Cat. No.: B8134197

Essential Safety and Handling Guide for Syk-IN-
1

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Syk-IN-1. The following
procedures are designed to ensure a safe laboratory environment and proper management of
this potent spleen tyrosine kinase (Syk) inhibitor.

Product Identification and Hazards

Syk-IN-1 is a chemical compound used in laboratory research. It is essential to be aware of its
potential hazards to handle it safely.

Identifier Value

Product Name

Syk-IN-1

CAS Number 1491150-77-6
Molecular Formula C18H22NsO
Molecular Weight 366.42 g/mol
Potency (ICso) 35 nM[1]
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Hazard Statements:
e H302: Harmful if swallowed.[2]
e H410: Very toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)

To minimize exposure to Syk-IN-1, all personnel must wear appropriate PPE.[3] The
recommended level of protection for handling this compound is equivalent to Level D
protection, which includes standard laboratory attire designed to protect against minimal

hazards.
PPE Category Specific Equipment Purpose
] Safety glasses or goggles, Protects against splashes,

Eye and Face Protection )

face shield dust, and aerosols.[4]

) Chemical-resistant gloves Prevents skin contact with the

Hand Protection o

(e.g., nitrile) compound.[4]

Provides a barrier against
Body Protection Laboratory coat or coveralls accidental spills and

contamination.[4]

) ) Use in a well-ventilated area or  Avoid inhalation of dust or
Respiratory Protection ]
under a chemical fume hood aerosols.[2][5]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Syk-IN-1 and ensuring
the safety of laboratory personnel.

Handling:

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be
conducted in a designated area, such as a chemical fume hood, to avoid the formation and
inhalation of dust and aerosols.[2]
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» Weighing and Aliquoting: When weighing the solid compound, use an analytical balance
within a ventilated enclosure. For creating stock solutions, dissolve the compound in a
suitable solvent like DMSO.[1]

o General Precautions: Avoid contact with skin, eyes, and clothing.[2][5] Do not eat, drink, or
smoke in the handling area.[2] Wash hands thoroughly after handling.[2]

Storage: Proper storage conditions are essential to maintain the stability and activity of Syk-IN-
1.

Form Storage Temperature Storage Duration
Powder -20°C 3 years[6]

In Solvent -80°C 6 months[1]

-20°C 1 month[1]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight and
sources of ignition.[2]

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact ) .

lenses if present. Seek prompt medical

attention.[2][5]

Rinse skin thoroughly with plenty of water.
Skin Contact Remove contaminated clothing and shoes. Call

a physician if irritation persists.[2][5]

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

medical attention if symptoms occur.[2][5]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison control center or doctor

immediately for treatment advice.[2]

Disposal Plan

Syk-IN-1 and its containers must be disposed of as hazardous waste.

o Waste Collection: Collect all waste materials, including unused compound, contaminated
PPE, and empty containers, in a designated and properly labeled hazardous waste
container.

o Decontamination: For liquid waste containing Syk-IN-1, chemical disinfection may be
appropriate before disposal, following institutional guidelines.[7][8]

» Final Disposal: Dispose of the hazardous waste through an approved waste disposal plant or
service.[2][5] Do not release into the environment.[2]

Syk Signaling Pathway and Inhibition

Spleen tyrosine kinase (Syk) is a key enzyme in various signaling pathways, particularly in
hematopoietic cells. It plays a crucial role in the B cell receptor (BCR) signaling pathway, which
is essential for B cell development and activation.[9][10] Syk is also involved in mTOR and
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MAPK signaling pathways in acute myeloid leukemia (AML).[11] Syk-IN-1 acts as a potent
inhibitor of Syk, thereby blocking these downstream signaling events.
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Caption: B Cell Receptor (BCR) signaling pathway with Syk inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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